Cas no 2287266-86-6 (2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287266-86-6
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5953092
• PubChem ID: 137945556
• Update Time: 2025-07-09

2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287266-86-6
• EN300-6761581
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2,4,5-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C24H27NO4/c1-15-9-17(3)19(10-16(15)2)23-12-24(13-23,14-23)20(21(26)27)25-22(28)29-11-18-7-5-4-6-8-18/h4-10,20H,11-14H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key： VDZWNUWAUPAOOG-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=C(C)C(C)=CC=3C)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287266-86-6)

2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287266-86-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional diversity, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of this compound features a phenylmethoxycarbonylamino group attached to a central acetic acid moiety, which is further substituted with a bicyclo[1.1.1]pentanyl ring system at the second position. The presence of the 2,4,5-trimethylphenyl group at the third position of the bicyclic framework introduces additional steric and electronic complexity, which can be exploited to modulate binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of cyclic scaffolds in drug design due to their ability to enhance binding affinity and selectivity. The bicyclo[1.1.1]pentanyl moiety, in particular, is known for its rigid three-membered ring structure, which can provide precise spatial orientation for pharmacophoric groups. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in improving pharmacokinetic properties and reducing off-target effects.

In the context of contemporary research, 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been explored as a potential intermediate in the synthesis of protease inhibitors and kinase inhibitors. These enzymes play critical roles in numerous biological pathways and are often targeted in the treatment of cancer, inflammation, and infectious diseases. The compound's unique structural features make it an attractive candidate for further derivatization to achieve high specificity and efficacy.

One particularly noteworthy aspect of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The combination of the phenolic ester group and the bulky bicyclic system suggests that it may cross the blood-brain barrier effectively while maintaining sufficient stability to exert its pharmacological effects. This has opened up avenues for investigating its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include asymmetric hydrogenation to establish the stereochemistry of the bicyclic ring system and protection-deprotection steps to handle the reactive functional groups effectively. Advances in catalytic methods have enabled more efficient routes to this molecule, reducing both cost and environmental impact.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its intended targets. The use of computational docking algorithms has allowed researchers to predict how different substituents on the molecule interact with protein active sites. This approach has not only accelerated hit identification but also provided insights into structure-activity relationships (SAR), guiding further modifications for improved potency.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of complex molecules like 2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. Techniques such as solvent-free reactions, catalytic asymmetric synthesis, and biocatalysis have been employed to minimize waste and improve sustainability without compromising efficiency or yield.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it exhibits promising activity against certain enzyme targets relevant to human health conditions such as cancer and neurodegenerative diseases. The presence of multiple stereocenters provides opportunities for exploring enantiomeric relationships and optimizing drug-like properties such as solubility and metabolic stability.

In conclusion,2-(Phenylmethoxycarbonylamino)-2-[3-(2,4,5-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287266-86-6) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting various diseases affecting human health today.